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Compound of Interest

Compound Name: Aldicarb-oxime

Cat. No.: B8536323

An In-depth Technical Guide for Researchers and
Scientists

Introduction

Aldicarb-oxime, scientifically known as 2-methyl-2-(methylthio)propionaldehyde oxime, is a
critical chemical intermediate in the synthesis of aldicarb, a potent carbamate insecticide,
acaricide, and nematicide.[1] This technical guide provides a comprehensive overview of
aldicarb-oxime, focusing on its synthesis, its role in the production of aldicarb, and its place
within the metabolic pathways of the parent pesticide. The information is tailored for
researchers, scientists, and professionals involved in drug development and pesticide
synthesis, with a focus on quantitative data, detailed experimental protocols, and clear visual
representations of chemical pathways.

Physicochemical Properties of Aldicarb-Oxime

A thorough understanding of the physical and chemical properties of aldicarb-oxime is
fundamental for its synthesis, handling, and analysis. The following table summarizes key
guantitative data for this compound.
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Property Value Reference

CAS Number 1646-75-9 [2]

Molecular Formula C5H11NOS [2]

Molecular Weight 133.21 g/mol [2][3]
Clear, colorless, viscous liquid

Appearance _ [21[3][4]
with a sulfurous or musty odor

Melting Point 21.1°C (70 °F) [2]I3]

N ) 210 °C (410 °F) with partial

Boiling Point N [2][3]
decomposition

Density 1.037 - 1.05 g/cm? [2][3]

] 81.1°C (178 °F) - 118 °C
Flash Point [2][3]

(244.4 °F)

Vapor Pressure

< 0.1 mmHg at 20 °C (68 °F)

[3]

Water Solubility

10 to 50 mg/mL at 20 °C (68
OF)

[3]

Synthesis of Aldicarb-Oxime

The industrial synthesis of aldicarb-oxime is a multi-step process. It begins with the reaction of

iIsobutylene and nitrosyl chloride to form a 2-chloro-2-methyl-1-nitrosopropane dimer.[5] This

intermediate is then reacted with methyl mercaptan and sodium hydroxide to yield 2-methyl-2-

(methylthio)propionaldoxime, which is aldicarb-oxime.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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